Cas no 1250620-54-2 (2-amino-3-(1H-imidazol-1-yl)-2-methylpropanamide)

2-Amino-3-(1H-imidazol-1-yl)-2-methylpropanamide is a synthetic organic compound featuring an imidazole ring and a propanamide backbone. Its structural uniqueness, combining an amino group with an imidazolyl substituent, makes it a versatile intermediate in pharmaceutical and agrochemical synthesis. The compound exhibits potential as a building block for bioactive molecules due to its ability to participate in diverse chemical reactions, including nucleophilic substitutions and condensation processes. Its methyl group at the α-position enhances steric stability, while the imidazole moiety offers coordination sites for metal-binding applications. This compound is particularly valuable in medicinal chemistry for designing enzyme inhibitors or receptor modulators, given its balanced polarity and molecular rigidity.
2-amino-3-(1H-imidazol-1-yl)-2-methylpropanamide structure
1250620-54-2 structure
Product Name:2-amino-3-(1H-imidazol-1-yl)-2-methylpropanamide
CAS No:1250620-54-2
MF:C7H12N4O
MW:168.196380615234
CID:5805468
PubChem ID:61918977
Update Time:2025-06-09

2-amino-3-(1H-imidazol-1-yl)-2-methylpropanamide Chemical and Physical Properties

Names and Identifiers

    • 1H-Imidazole-1-propanamide, α-amino-α-methyl-
    • 2-Amino-3-(1h-imidazol-1-yl)-2-methylpropanamide
    • 1250620-54-2
    • CS-0292423
    • AKOS011192894
    • EN300-1123507
    • 2-amino-3-(1H-imidazol-1-yl)-2-methylpropanamide
    • Inchi: 1S/C7H12N4O/c1-7(9,6(8)12)4-11-3-2-10-5-11/h2-3,5H,4,9H2,1H3,(H2,8,12)
    • InChI Key: XWQXIJXSOOQXOM-UHFFFAOYSA-N
    • SMILES: C(N1C=NC=C1)C(N)(C)C(=O)N

Computed Properties

  • Exact Mass: 168.10111102g/mol
  • Monoisotopic Mass: 168.10111102g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 3
  • Complexity: 184
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -1.8
  • Topological Polar Surface Area: 86.9Ų

Experimental Properties

  • Density: 1.31±0.1 g/cm3(Predicted)
  • Boiling Point: 435.2±40.0 °C(Predicted)
  • pka: 15.29±0.50(Predicted)

2-amino-3-(1H-imidazol-1-yl)-2-methylpropanamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1123507-0.05g
2-amino-3-(1H-imidazol-1-yl)-2-methylpropanamide
1250620-54-2 95%
0.05g
$888.0 2023-10-26
Enamine
EN300-1123507-0.1g
2-amino-3-(1H-imidazol-1-yl)-2-methylpropanamide
1250620-54-2 95%
0.1g
$930.0 2023-10-26
Enamine
EN300-1123507-0.25g
2-amino-3-(1H-imidazol-1-yl)-2-methylpropanamide
1250620-54-2 95%
0.25g
$972.0 2023-10-26
Enamine
EN300-1123507-0.5g
2-amino-3-(1H-imidazol-1-yl)-2-methylpropanamide
1250620-54-2 95%
0.5g
$1014.0 2023-10-26
Enamine
EN300-1123507-1.0g
2-amino-3-(1H-imidazol-1-yl)-2-methylpropanamide
1250620-54-2
1g
$1256.0 2023-06-09
Enamine
EN300-1123507-2.5g
2-amino-3-(1H-imidazol-1-yl)-2-methylpropanamide
1250620-54-2 95%
2.5g
$2071.0 2023-10-26
Enamine
EN300-1123507-5.0g
2-amino-3-(1H-imidazol-1-yl)-2-methylpropanamide
1250620-54-2
5g
$3645.0 2023-06-09
Enamine
EN300-1123507-10.0g
2-amino-3-(1H-imidazol-1-yl)-2-methylpropanamide
1250620-54-2
10g
$5405.0 2023-06-09
Enamine
EN300-1123507-1g
2-amino-3-(1H-imidazol-1-yl)-2-methylpropanamide
1250620-54-2 95%
1g
$1057.0 2023-10-26
Enamine
EN300-1123507-5g
2-amino-3-(1H-imidazol-1-yl)-2-methylpropanamide
1250620-54-2 95%
5g
$3065.0 2023-10-26

Additional information on 2-amino-3-(1H-imidazol-1-yl)-2-methylpropanamide

Research Brief on 2-amino-3-(1H-imidazol-1-yl)-2-methylpropanamide (CAS: 1250620-54-2)

2-amino-3-(1H-imidazol-1-yl)-2-methylpropanamide (CAS: 1250620-54-2) is a novel chemical compound that has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique imidazole and amide functional groups, has shown promising potential in various therapeutic applications, particularly in the modulation of enzymatic activity and receptor binding. Recent studies have explored its synthesis, pharmacokinetics, and biological activity, positioning it as a candidate for further drug development.

The synthesis of 2-amino-3-(1H-imidazol-1-yl)-2-methylpropanamide involves a multi-step organic reaction pathway, with the imidazole ring serving as a key pharmacophore. Researchers have optimized the synthesis to improve yield and purity, which is critical for subsequent biological testing. The compound's structure-activity relationship (SAR) has been investigated to understand how modifications to the imidazole or amide groups affect its biological efficacy. These studies are foundational for the design of derivatives with enhanced therapeutic properties.

In vitro and in vivo studies have demonstrated that 2-amino-3-(1H-imidazol-1-yl)-2-methylpropanamide exhibits notable activity against specific enzyme targets, such as kinases and proteases, which are implicated in various disease pathways. For instance, recent findings suggest that the compound can inhibit the activity of certain kinases involved in inflammatory responses, making it a potential candidate for treating autoimmune diseases. Additionally, its interaction with neurotransmitter receptors has been explored, indicating possible applications in neurological disorders.

Pharmacokinetic studies have revealed that 2-amino-3-(1H-imidazol-1-yl)-2-methylpropanamide has favorable absorption and distribution profiles, although its metabolism and excretion pathways require further investigation. The compound's stability under physiological conditions and its ability to cross biological barriers, such as the blood-brain barrier, are areas of active research. These properties are crucial for determining its suitability as a drug candidate.

Despite its promising attributes, challenges remain in the development of 2-amino-3-(1H-imidazol-1-yl)-2-methylpropanamide. Issues such as potential toxicity, off-target effects, and scalability of synthesis need to be addressed. Current research is focused on optimizing the compound's safety profile and efficacy through structural modifications and formulation strategies. Collaborative efforts between academic institutions and pharmaceutical companies are underway to advance this compound through preclinical and clinical stages.

In conclusion, 2-amino-3-(1H-imidazol-1-yl)-2-methylpropanamide (CAS: 1250620-54-2) represents a promising avenue for therapeutic development. Its unique chemical structure and biological activity make it a valuable subject of study in the chemical biology and pharmaceutical fields. Ongoing research aims to elucidate its full potential and overcome existing challenges, paving the way for its eventual application in medicine. This brief highlights the current state of knowledge and underscores the need for continued investigation into this compound's properties and applications.

Recommended suppliers
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinan Hanyu Chemical Co.,Ltd.
上海帛亦医药科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
PRIBOLAB PTE.LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
PRIBOLAB PTE.LTD
Shanghai Pearlk Chemicals Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.